Cas no 2229049-51-6 (3-3-(chloromethyl)but-3-en-1-yl-1H-indole)

• Product Name: 3-3-(chloromethyl)but-3-en-1-yl-1H-indole
• CAS No: 2229049-51-6
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• CID: 6170450
• PubChem ID: 165793554
• Update Time: 2025-05-28

3-3-(chloromethyl)but-3-en-1-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-3-(chloromethyl)but-3-en-1-yl-1H-indole
• EN300-1993681
• 3-[3-(chloromethyl)but-3-en-1-yl]-1H-indole
• 2229049-51-6

• Inchi： 1S/C13H14ClN/c1-10(8-14)6-7-11-9-15-13-5-3-2-4-12(11)13/h2-5,9,15H,1,6-8H2
• InChI Key： PIXSDMGENZMPAL-UHFFFAOYSA-N
• SMILES： ClCC(=C)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 219.0814771g/mol
• Monoisotopic Mass: 219.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-3-(chloromethyl)but-3-en-1-yl-1H-indole

Research Brief on 3-3-(chloromethyl)but-3-en-1-yl-1H-indole (CAS: 2229049-51-6) in Chemical Biology and Pharmaceutical Applications

The compound 3-3-(chloromethyl)but-3-en-1-yl-1H-indole (CAS: 2229049-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the versatility of 3-3-(chloromethyl)but-3-en-1-yl-1H-indole as a key intermediate in the synthesis of biologically active molecules. Its indole core, coupled with the reactive chloromethyl and butenyl substituents, makes it a valuable scaffold for the development of novel pharmacophores. Researchers have explored its utility in the synthesis of indole-based inhibitors targeting various enzymes, including kinases and proteases, which are implicated in cancer and inflammatory diseases.

One of the most notable advancements involves the use of this compound in the development of small-molecule modulators of protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-3-(chloromethyl)but-3-en-1-yl-1H-indole exhibit potent inhibitory effects on the interaction between Bcl-2 and pro-apoptotic proteins, suggesting potential applications in oncology. The study reported an IC50 value of 0.8 μM for the lead compound, underscoring its promise as a starting point for further optimization.

In addition to its role in drug discovery, this compound has also been investigated for its potential in chemical biology tools. For instance, its reactive chloromethyl group allows for facile conjugation with biomolecules, enabling the development of probes for studying cellular processes. A recent preprint on bioRxiv detailed the use of 3-3-(chloromethyl)but-3-en-1-yl-1H-indole-based fluorescent probes for real-time imaging of lysosomal activity in live cells, offering new insights into lysosome-related diseases.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic properties. Issues such as metabolic stability and solubility have been identified as potential bottlenecks in its translational applications. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as highlighted in a 2024 review in Advanced Drug Delivery Reviews.

In conclusion, 3-3-(chloromethyl)but-3-en-1-yl-1H-indole (CAS: 2229049-51-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifaceted applications—from drug discovery to chemical probes—underscore its value in advancing both basic science and therapeutic development. Future studies will likely focus on refining its properties and expanding its utility in targeted therapies and diagnostics.